![molecular formula C10H10N2O2S B1601122 Ethyl 3-aminothieno[2,3-c]pyridine-2-carboxylate CAS No. 78790-83-7](/img/structure/B1601122.png)
Ethyl 3-aminothieno[2,3-c]pyridine-2-carboxylate
Overview
Description
Ethyl 3-aminothieno[2,3-c]pyridine-2-carboxylate is a chemical compound with the molecular formula C10H10N2O2S . It has an average mass of 222.264 Da and a monoisotopic mass of 222.046295 Da .
Molecular Structure Analysis
The InChI code for Ethyl 3-aminothieno[2,3-c]pyridine-2-carboxylate is 1S/C10H10N2O2S/c1-2-14-10(13)9-8(11)6-5-12-4-3-7(6)15-9/h3-5H,2,11H2,1H3 . This code provides a detailed description of the molecule’s structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
Ethyl 3-aminothieno[2,3-c]pyridine-2-carboxylate is a solid at room temperature . It has a molecular weight of 222.27 .Scientific Research Applications
Pharmacology: Anticancer Applications
Ethyl 3-aminothieno[2,3-c]pyridine-2-carboxylate has shown promise in pharmacological research, particularly in the development of anticancer drugs. The compound serves as a precursor for synthesizing fused pyrimidine hybrids, which have been studied for their potential to inhibit cell proliferation in various tumoral cell lines . These hybrids have demonstrated effectiveness against certain types of cancer cells, making this compound valuable in oncological research.
Material Science: Advanced Material Synthesis
In material science, this compound is utilized as a versatile precursor for the synthesis of complex organic molecules. Its reactivity allows for the creation of new materials with potential applications in electronics, photonics, and nanotechnology. The compound’s ability to form various heterocyclic structures is particularly useful in developing new polymeric and composite materials .
Chemical Synthesis: Building Block for Heterocycles
Ethyl 3-aminothieno[2,3-c]pyridine-2-carboxylate is a key building block in chemical synthesis, especially for constructing thienopyridine derivatives. These derivatives are crucial for creating a wide range of heterocyclic compounds that have applications in medicinal chemistry and as intermediates in organic synthesis .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, this compound is explored for its role in enzyme inhibition. It can be used to study the interaction with various enzymes, which is fundamental in understanding metabolic pathways and designing inhibitors that can regulate enzymatic activity. This has implications for the treatment of diseases where enzyme malfunction or overactivity is a factor .
Analytical Chemistry: Chromatographic Studies
The compound’s unique structure makes it suitable for chromatographic studies in analytical chemistry. It can be used as a standard or reference compound in the development of analytical methods, such as high-performance liquid chromatography (HPLC), to quantify or separate components in complex mixtures .
Agriculture: Pest Control Research
While direct applications in agriculture are not extensively documented, compounds like Ethyl 3-aminothieno[2,3-c]pyridine-2-carboxylate can be investigated for their potential use in pest control. The synthesis of new derivatives could lead to the development of novel pesticides or herbicides that are more effective and environmentally friendly .
Safety and Hazards
properties
IUPAC Name |
ethyl 3-aminothieno[2,3-c]pyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2S/c1-2-14-10(13)9-8(11)6-3-4-12-5-7(6)15-9/h3-5H,2,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DFIKVPXLHNEQMU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(S1)C=NC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90511877 |
Source
|
| Record name | Ethyl 3-aminothieno[2,3-c]pyridine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90511877 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
78790-83-7 |
Source
|
| Record name | Ethyl 3-aminothieno[2,3-c]pyridine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90511877 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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